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Compound of Interest

Compound Name: 2,5-Difluoro-4-iodoaniline

Cat. No.: B2362556 Get Quote

As a senior application scientist, my experience in drug development has underscored a critical

principle: a profound understanding of a chemical's safety profile is not a procedural formality

but the bedrock of innovative and responsible research. This guide is dedicated to 2,5-
Difluoro-4-iodoaniline, a halogenated aromatic amine with significant potential as a building

block in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique trifunctional

structure—featuring an aniline core, two fluorine atoms, and an iodine atom—offers versatile

reactivity for creating complex molecules.[1] However, this reactivity also necessitates a

rigorous and proactive approach to safety.

This document moves beyond the standard template of a Material Safety Data Sheet (MSDS).

Instead, it aims to provide a deeper, more intuitive understanding of the why behind the safety

protocols. We will explore the inherent hazards of the aniline family, contextualize them for this

specific iodo-difluoro substituted molecule, and establish self-validating systems for its

handling, storage, and emergency management. For professionals in research and

development, this guide serves as a technical resource to ensure that scientific advancement

and personnel safety proceed hand-in-hand.

Section 1: Physicochemical and Toxicological
Profile
Understanding the physical and chemical properties of a substance is the first step in predicting

its behavior in a laboratory setting. While a comprehensive, experimentally verified dataset for
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2,5-Difluoro-4-iodoaniline is not extensively published, we can compile its known properties

and infer others from closely related analogs.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2,5-Difluoro-4-
iodoaniline and its parent compound, aniline, for comparative context.

Property
2,5-Difluoro-4-
iodoaniline

Aniline (for
comparison)

Data Source

Molecular Formula C₆H₄F₂IN C₆H₇N [1][2][3]

Molecular Weight 255.00 g/mol 93.13 g/mol [1][3]

Appearance

Solid (often white to

light brown crystalline

powder)

Colorless to light

yellow oily liquid
[4][5]

Boiling Point
252.8 ± 40.0 °C at 760

mmHg (Predicted)
184.1 °C [2]

Storage Temperature
2-8°C, under inert gas

(e.g., Argon)

Cool, well-ventilated

area
[1][5]

Note: Some data points are predicted based on computational models due to the limited

availability of experimental data for this specific compound.

Inherent Hazards of the Anilino-Halogen Core
The primary hazards of 2,5-Difluoro-4-iodoaniline stem from its aniline backbone. Aniline and

its derivatives are notorious for their systemic toxicity.

Acute Toxicity: Like its parent compound, 2,5-Difluoro-4-iodoaniline is expected to be

harmful if swallowed, inhaled, or absorbed through the skin.[6][7][8] The primary mechanism

of acute aniline toxicity is methemoglobinemia, a condition where the iron in hemoglobin is

oxidized from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state. This change renders the

hemoglobin unable to bind and transport oxygen, leading to cyanosis (a bluish discoloration
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of the skin), dizziness, headaches, and in severe cases, respiratory distress and death.[6]

The onset of these symptoms can be delayed for 2 to 4 hours after exposure.[6]

Skin and Eye Irritation: Halogenated anilines are typically classified as skin and eye irritants.

[6][9] Direct contact can cause redness, pain, and in the case of eye contact, potentially

serious damage.[10]

Respiratory Irritation: Inhalation of dust or vapors may cause irritation to the respiratory tract.

[6][9]

Chronic Exposure and Carcinogenicity: Prolonged or repeated exposure to aniline

compounds can lead to more severe health effects, including damage to the liver, kidneys,

and blood-forming organs.[10][11] Aniline itself is suspected of causing cancer.[10] While

specific carcinogenicity data for 2,5-Difluoro-4-iodoaniline is unavailable, it is prudent to

handle it as a potential carcinogen.

Section 2: Proactive Exposure Control and Personal
Protection
Given the significant hazards, a multi-layered approach to exposure control is mandatory. This

involves a combination of engineering controls and appropriate Personal Protective Equipment

(PPE). The goal is to create a workspace where an accidental exposure is highly improbable.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All work involving the handling of 2,5-Difluoro-4-iodoaniline,

including weighing, transferring, and preparing solutions, must be conducted within a

properly functioning and certified chemical fume hood.[12] This is non-negotiable. The fume

hood contains dust and potential vapors at the source, preventing inhalation.[11]

Ventilation: The laboratory should have adequate general ventilation to ensure that any

fugitive emissions are diluted and removed.[11]

Accessible Emergency Equipment: An emergency eyewash station and safety shower must

be readily accessible and tested regularly.[13] Their location should be clearly marked and

unobstructed.
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Personal Protective Equipment (PPE): A Self-Validating
Protocol
The selection of PPE is not a one-size-fits-all checklist. It is a dynamic process based on the

specific task and potential for exposure. The following workflow provides a self-validating

system for ensuring adequate protection.
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Core Requirements
Task-Specific Analysis

Lab Coat (fully buttoned)
Long Pants

Closed-toe Shoes
Handling 2,5-Difluoro-4-iodoaniline?

Eye Protection:
Safety glasses with side shields (minimum)
Chemical splash goggles (for liquid transfer)

Glove Selection:
Consult manufacturer compatibility chart.

Butyl, Neoprene, or Viton recommended for anilines.
Nitrile is NOT recommended for prolonged contact.

Respiratory Protection:
Required if working outside a fume hood

or potential for high dust/aerosol generation.
Requires medical clearance and fit-testing.

Spill of 2,5-Difluoro-4-iodoaniline Occurs

Assess Spill Size & Location

Small Spill (<10g)
Contained in Fume Hood

Small & Contained

Large Spill or
Outside Fume Hood

Large or Uncontained

Trained Personnel Only:
1. Wear full PPE (incl. respirator if needed).

2. Cover with inert absorbent (e.g., vermiculite).
3. Sweep into hazardous waste container.

4. Decontaminate area.

1. Evacuate immediate area.
2. Alert others nearby.

3. Call Emergency Services / EH&S.
4. Secure the area; prevent entry.

Report Incident to Supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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